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Compound of Interest

Compound Name:
Metronidazole acetic acid

(Standard)

CAS No.: 1010-93-1

Cat. No.: B109819

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the Metronidazole Acetic Acid reference

standard, a critical component in the pharmaceutical industry for ensuring the quality and

safety of metronidazole drug products. This document outlines the characteristics of the

reference standard, analytical methodologies for its use, and its relevance in the context of

metronidazole's metabolic pathways.

Introduction to Metronidazole and its Acetic Acid
Metabolite
Metronidazole is a widely used nitroimidazole antibiotic and antiprotozoal agent effective

against anaerobic bacteria and certain parasites.[1] Its mechanism of action involves the

inhibition of nucleic acid synthesis in microbial cells.[1] During its metabolism in the human

body, metronidazole is converted into several metabolites, including an active hydroxy

metabolite and an inactive carboxylic acid derivative, Metronidazole Acetic Acid (2-(2-methyl-5-
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nitro-1H-imidazol-1-yl)acetic acid).[1] This acetic acid metabolite is a key impurity that must be

monitored and controlled in metronidazole formulations to ensure product safety and efficacy.

Metronidazole Acetic Acid Reference Standard:
Supplier Information
A reliable source of high-purity reference standards is essential for accurate analytical testing.

Several reputable suppliers offer Metronidazole Acetic Acid reference standards, often referred

to as Metronidazole Impurity G or Metronidazole EP Impurity G.

Table 1: Prominent Suppliers of Metronidazole Acetic Acid Reference Standard
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Supplier Product Name CAS Number
Additional
Information

Sigma-Aldrich

Metronidazole

Impurity G

Pharmaceutical

Secondary Standard,

CRM

1010-93-1

Certified Reference

Material produced in

accordance with ISO

17034 and ISO/IEC

17025.

LGC Standards
Metronidazole

impurity A CRS
696-23-1

European

Pharmacopoeia (Ph.

Eur.) reference

standard.

Simson Pharma

Limited

Metronidazole EP

Impurity G
1010-93-1

Accompanied by a

Certificate of Analysis.

Clearsynth
Metronidazole EP

Impurity G
1010-93-1

Provides Certificate of

Analysis with product.

[2]

MedChemExpress
Metronidazole acetic

acid (Standard)
1010-93-1

Intended for research

and analytical

applications.[3]

GLP Pharma

Standards

Metronidazole EP

Impurity G
1010-93-1

Supplied with a

comprehensive

Certificate of Analysis

including 1H-NMR,

MASS, HPLC, and IR

data.[4]

Quantitative Data and Certificate of Analysis
The Certificate of Analysis (CoA) for a reference standard provides critical quantitative data

regarding its purity and characterization. Below is a table summarizing typical data found on a

CoA for Metronidazole Acetic Acid.
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Table 2: Example Certificate of Analysis Data for Metronidazole Acetic Acid Reference

Standard

Test Specification Result

Appearance White to off-white solid Conforms

Solubility Soluble in DMSO Conforms

Identity (¹H-NMR) Conforms to structure Conforms

Identity (Mass Spec)
Conforms to molecular weight

(185.14 g/mol )
Conforms

Purity (HPLC) ≥ 98.0% 99.88%

Water Content (Karl Fischer) ≤ 0.5% 0.12%

Residual Solvents
Meets USP <467>

requirements
Conforms

Experimental Protocols
Accurate and reproducible analytical methods are paramount for the quantification of

Metronidazole Acetic Acid in drug substances and products.

High-Performance Liquid Chromatography (HPLC)
Method for Impurity Profiling
This protocol outlines a typical reversed-phase HPLC method for the separation and

quantification of Metronidazole and its related impurities, including Metronidazole Acetic Acid.

Objective: To determine the purity of a Metronidazole drug substance and quantify the levels of

Metronidazole Acetic Acid and other impurities.

Materials:

Metronidazole Reference Standard

Metronidazole Acetic Acid Reference Standard
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Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Potassium dihydrogen phosphate

Orthophosphoric acid

Water (HPLC grade)

Metronidazole drug substance (sample)

Instrumentation:

HPLC system with a UV detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)

Procedure:

Mobile Phase Preparation: Prepare a solution of 0.05 M potassium dihydrogen phosphate in

water. Adjust the pH to 3.0 with orthophosphoric acid. The mobile phase can be a gradient or

isocratic mixture of this buffer and a suitable organic solvent like acetonitrile or methanol. A

common mobile phase composition is a mixture of the phosphate buffer and acetonitrile

(e.g., 85:15 v/v).

Standard Solution Preparation:

Accurately weigh and dissolve an appropriate amount of Metronidazole Reference

Standard in the mobile phase to obtain a known concentration (e.g., 100 µg/mL).

Accurately weigh and dissolve an appropriate amount of Metronidazole Acetic Acid

Reference Standard in the mobile phase to obtain a known concentration (e.g., 10 µg/mL).

Sample Solution Preparation: Accurately weigh and dissolve the Metronidazole drug

substance in the mobile phase to obtain a concentration of approximately 1 mg/mL.

Chromatographic Conditions:
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Column: C18, 250 mm x 4.6 mm, 5 µm

Flow Rate: 1.0 mL/min

Injection Volume: 20 µL

Detector Wavelength: 315 nm

Column Temperature: 30 °C

Analysis: Inject the standard and sample solutions into the HPLC system and record the

chromatograms.

Calculations: Identify the peaks corresponding to Metronidazole and Metronidazole Acetic

Acid based on their retention times compared to the standards. Calculate the amount of

Metronidazole Acetic Acid in the sample using the peak area response and the concentration

of the standard.

Forced Degradation Study Protocol
Forced degradation studies are essential to demonstrate the stability-indicating nature of an

analytical method and to identify potential degradation products.

Objective: To investigate the degradation of Metronidazole under various stress conditions and

identify the formation of Metronidazole Acetic Acid and other degradants.

Procedure:

Acid Hydrolysis: Dissolve Metronidazole in 0.1 N HCl and heat at 80°C for 2 hours.

Base Hydrolysis: Dissolve Metronidazole in 0.1 N NaOH and heat at 80°C for 2 hours.

Oxidative Degradation: Dissolve Metronidazole in 3% hydrogen peroxide and keep at room

temperature for 24 hours.

Thermal Degradation: Expose solid Metronidazole to dry heat at 105°C for 24 hours.
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Photolytic Degradation: Expose a solution of Metronidazole to UV light (254 nm) for 24

hours.

Analysis: Analyze the stressed samples using the HPLC method described in section 4.1.

Compare the chromatograms of the stressed samples to that of an unstressed sample to

identify and quantify the degradation products.

Visualizations
The following diagrams illustrate the metabolic pathway of Metronidazole and a typical

experimental workflow for the analysis of a Metronidazole Acetic Acid reference standard.

Metronidazole

Hydroxy Metronidazole
(Active Metabolite)

Oxidation (CYP450)

Metronidazole Acetic Acid
(Inactive Metabolite)

Oxidation

Glucuronide ConjugateGlucuronidation

Click to download full resolution via product page

Caption: Metabolic pathway of Metronidazole.
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Caption: Experimental workflow for HPLC analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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